Cas no 138581-40-5 (6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-)

6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- structure
138581-40-5 structure
Product Name:6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
CAS No:138581-40-5
MF:C12H8BrClN2
MW:295.562320709229
CID:1254275
Update Time:2024-08-04

6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
    • Inchi: 1S/C12H8BrClN2/c1-6-3-8-10(13)9(4-15)11(14)7(2)12(8)16-5-6/h3,5H,1-2H3
    • InChI Key: RKALVJFSLLQLTR-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(Br)C(C#N)=C(Cl)C=2C)C=C(C)C=1

Computed Properties

  • Exact Mass: 293.95604

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 458.2±45.0 °C(Predicted)
  • PSA: 36.68
  • pka: 1.13±0.50(Predicted)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.